Cas no 502133-53-1 (1-Pyrazin-2-yl-1,4diazepane)

• Product Name: 1-Pyrazin-2-yl-1,4diazepane
• CAS No: 502133-53-1
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD05182299
• CID: 1081241
• PubChem ID: 3613807
• Update Time: 2025-10-29

1-Pyrazin-2-yl-1,4diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)-1,4-diazepane
• 1-Pyrazin-2-yl-[1,4]diazepane
• 1-pyrazin-2-yl-1,4-diazepane
• 1-pyrazin-2-yl-1,4-diazaperhydroepine
• 502133-53-1
• TS-02491
• 1-(2-pyrazinyl)-1,4-diazepane
• AKOS000129196
• DTXSID40394238
• MFCD05182299
• SCHEMBL25378983
• CVA13353
• 1-Pyrazin-2-yl-1,4diazepane

• MDL： MFCD05182299
• Inchi： 1S/C9H14N4/c1-2-10-5-7-13(6-1)9-8-11-3-4-12-9/h3-4,8,10H,1-2,5-7H2
• InChI Key： ZIPUZQXWPDCSAS-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CN=2)CCNCCC1

Computed Properties

• Exact Mass: 178.12200
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05000
• LogP: 0.67010

Additional information on 1-Pyrazin-2-yl-1,4diazepane

Comprehensive Analysis of 1-Pyrazin-2-yl-1,4-diazepane (CAS No. 502133-53-1): Properties, Applications, and Research Insights

The compound 1-Pyrazin-2-yl-1,4-diazepane (CAS No. 502133-53-1) is a heterocyclic organic molecule featuring a pyrazine ring fused with a diazepane moiety. This unique structure has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile building block for drug discovery. The pyrazine and diazepane components contribute to its distinct physicochemical properties, making it a subject of interest in medicinal chemistry and material science.

In recent years, the demand for 1-Pyrazin-2-yl-1,4-diazepane has surged, driven by its applications in developing novel therapeutics. Researchers are particularly intrigued by its role as a pharmacophore in designing central nervous system (CNS) agents and enzyme inhibitors. The compound's ability to modulate biological targets has positioned it as a key intermediate in synthesizing potential treatments for neurological disorders and metabolic diseases. Its CAS No. 502133-53-1 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

From a synthetic chemistry perspective, 1-Pyrazin-2-yl-1,4-diazepane offers remarkable flexibility. Its diazepane ring provides conformational adaptability, while the pyrazine nitrogen atoms enable hydrogen bonding interactions—critical for optimizing drug-receptor binding. This dual functionality aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize scaffolds with high three-dimensional complexity. Laboratories often query "synthesis of 1-Pyrazin-2-yl-1,4-diazepane" to explore innovative routes like microwave-assisted cyclization or catalytic amination.

The compound's physicochemical profile also merits discussion. With a molecular weight of 178.23 g/mol and balanced lipophilicity (predicted LogP ~1.2), CAS 502133-53-1 exhibits favorable drug-like properties per Lipinski's rule. These characteristics explain its prevalence in high-throughput screening (HTS) libraries. Moreover, its stability under physiological pH conditions makes it suitable for prodrug development—a hot topic in precision medicine forums.

Beyond pharmaceuticals, 1-Pyrazin-2-yl-1,4-diazepane shows promise in agrochemical research. Its heterocyclic core resembles bioactive motifs found in modern pesticides, sparking investigations into crop protection agents. Patent literature reveals its utility in creating neonicotinoid alternatives, addressing ecological concerns associated with conventional insecticides. This application resonates with the global push toward sustainable agriculture, a frequently searched term in environmental science circles.

Analytical characterization of 502133-53-1 typically involves LC-MS and NMR spectroscopy, with researchers emphasizing purity thresholds (>98%) for biological studies. The compound's chromatographic behavior (retention time, peak symmetry) is well-documented in HPLC method development publications—a niche yet critical area for quality control in API manufacturing.

Emerging computational studies leverage molecular docking to predict 1-Pyrazin-2-yl-1,4-diazepane's interactions with therapeutic targets like G-protein-coupled receptors (GPCRs). Such in silico approaches align with the pharmaceutical industry's shift toward AI-driven drug discovery, a trending search phrase in 2024. These models suggest potential activity against neurokinin receptors, hinting at applications in migraine therapy.

Regulatory perspectives classify CAS 502133-53-1 as a non-hazardous research chemical when handled under standard laboratory protocols. Safety data sheets recommend precautions against inhalation and skin contact, consistent with general organic compound handling—an aspect often queried in laboratory safety guidelines searches.

The commercial landscape for 1-Pyrazin-2-yl-1,4-diazepane reflects its specialty chemical status. Suppliers typically offer it in gram-to-kilogram quantities, with pricing influenced by custom synthesis complexity. Procurement discussions frequently include "bulk suppliers of 502133-53-1" and "GMP-grade diazepane derivatives," indicating industrial-scale demand.

Future research directions may explore metal complexation using this ligand, given the pyrazine nitrogen's chelating potential—a concept gaining traction in catalysis research. Additionally, its structure-activity relationship (SAR) in epigenetic modulators warrants investigation, particularly for histone deacetylase (HDAC) inhibitors—an area with rising Google Scholar citations.

In conclusion, 1-Pyrazin-2-yl-1,4-diazepane (CAS No. 502133-53-1) represents a multifaceted compound bridging medicinal chemistry and materials science. Its evolving applications underscore the importance of heterocyclic scaffolds in addressing contemporary challenges across life sciences—from neurodegenerative drug discovery to green chemistry initiatives. As interdisciplinary research advances, this molecule will likely remain a focal point in both academic and industrial settings.